Cas no 2797-52-6 (3(2H)-Pyridazinone,6-(benzoyloxy)-)

• Product Name: 3(2H)-Pyridazinone,6-(benzoyloxy)-
• CAS No: 2797-52-6
• MF: C₁₁H₈N₂O₃
• MW: 216.19282245636
• CID: 268146
• PubChem ID: 303007
• Update Time: 2025-04-19

3(2H)-Pyridazinone,6-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Pyridazinone,6-(benzoyloxy)-
• (6-oxo-1H-pyridazin-3-yl) benzoate
• 6-Benzoyloxy-2H-pyridazin-3-on
• 6-benzoyloxy-2H-pyridazin-3-one
• 6-oxo-1,6-dihydropyridazin-3-yl benzoate
• mono-O-benzoyl maleic hydrazide
• MLS003106986
• NSC190780
• CHEMBL3184784
• DTXSID80307347
• SMR001821867
• NSC-190780
• 2797-52-6
• NSC 190780

• Inchi： 1S/C11H8N2O3/c14-9-6-7-10(13-12-9)16-11(15)8-4-2-1-3-5-8/h1-7H,(H,12,14)
• InChI Key： UPUADOKDIBPKQY-UHFFFAOYSA-N
• SMILES： O(C1C=CC(NN=1)=O)C(C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 216.05300
• Monoisotopic Mass: 216.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 72.05000
• LogP: 0.98910